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Compound of Interest

Compound Name: N-cyclopropylcyclohexanamine

CAS No.: 824-82-8

Cat. No.: B1320343

Get Quote

Executive Summary N-cyclopropylcyclohexanamine (NCC) represents a unique structural

motif in medicinal chemistry, bridging the lipophilicity of cyclohexane with the metabolic

resistance and electronic distinctiveness of the cyclopropyl group. This guide provides a

rigorous computational framework for modeling NCC. It addresses the specific challenges

posed by this molecule: the conformational flexibility of the cyclohexane ring, the ring strain of

the cyclopropyl group (~27.5 kcal/mol), and the modulation of amine basicity by "banana bond"

orbital interactions.

Part 1: Structural Dynamics & Conformational
Landscapes
The Conformational Challenge
Modeling NCC requires decoupling three distinct degrees of freedom:

Cyclohexane Ring Flipping: The interconversion between chair conformers.[1]
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Nitrogen Inversion: The pyramidal inversion of the secondary amine.

N-Cyclopropyl Rotation: The steric clash between the cyclopropyl methine and the

cyclohexane axial hydrogens.

Expert Insight: While the cyclohexane ring will predominantly exist in a chair conformation, the

equatorial preference of the N-cyclopropyl group is not guaranteed to be as strong as an N-

isopropyl group. The cyclopropyl group's compact size and the directionality of the nitrogen

lone pair (stereoelectronic effects) can stabilize the axial conformer more than expected,

particularly in polar solvents.

Recommended Workflow
Do not rely on a single optimization. You must perform a Boltzmann-weighted ensemble

analysis.
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Figure 1: Hierarchical workflow for determining the solution-phase conformational ensemble of

NCC.

Part 2: Electronic Structure & Basicity (pKa)
The Cyclopropyl Effect on Basicity
The cyclopropyl group is electron-withdrawing relative to an isopropyl group due to the high
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-character of the carbon orbitals in the ring C-C bonds. This leaves the exocyclic orbitals
(bonding to Nitrogen) with higher

-character.

Consequence: The nitrogen lone pair is less available for protonation compared to

dicyclohexylamine.

NBO Analysis: You must calculate Natural Bond Orbitals (NBO) to quantify the delocalization

of the N-lone pair (

) into the cyclopropyl

orbitals.

pKa Prediction Protocol
Direct calculation of pKa is error-prone. Use the Thermodynamic Cycle method combined with

the SMD (Solvation Model based on Density).

The Equation:

Where

is the free energy change of the reaction

in solution.

AH+(g)
(Protonated Amine)

A(g) + H+(g)
(Free Base)

ΔG_gas
(Gas Phase Acidity)

AH+(sol)
(Solution Phase)

ΔG_solv(AH+)

A(sol) + H+(sol)
(Solution Phase)

ΔG_solv(A) + ΔG_solv(H+)

ΔG_soln
(Target)
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Figure 2: Thermodynamic cycle for accurate pKa calculation.
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is a constant (-265.9 kcal/mol).

Part 3: Metabolic Stability & Reactivity
The Radical Clock Mechanism
In drug development, the cyclopropyl group often serves to block metabolic dealkylation.

However, Cytochrome P450 enzymes can oxidize the amine.

Pathway A (N-Dealkylation): Hydrogen abstraction from the

-carbon of the cyclohexane ring.

Pathway B (Ring Opening): Single Electron Transfer (SET) from the nitrogen lone pair,

followed by cyclopropyl ring opening (radical clock).

Calculation Target: Bond Dissociation Energies (BDE) for the

-C-H bonds.

Hypothesis: The cyclopropyl

-H is difficult to abstract (high BDE due to strain). The cyclohexane

-H is the likely metabolic soft spot.

Part 4: Experimental Protocols (Methodology)
Software Agnostic Inputs
While Gaussian (g16) is common, ORCA is recommended for its efficiency with the RI-J

approximations and robust solvation models.

Protocol A: Conformational Search & Optimization
Step 1: Low-Level Search Use a tool like CONFLEX or RDKit to generate conformers.

Step 2: DFT Optimization (Gaussian Input)

Note: The empiricaldispersion=gd3bj (Grimme's D3 with Becke-Johnson damping) is CRITICAL

for correctly modeling the attractive forces between the cyclohexane ring and the cyclopropyl
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group.

Protocol B: High-Accuracy Energy & pKa
Perform a single-point energy calculation on the optimized geometry using a larger basis set

and a functional parameterized for kinetics/thermodynamics.

ORCA Input (Recommended):

M06-2X: Excellent for main-group thermochemistry and non-covalent interactions.

def2-TZVP: Triple-zeta quality is required to minimize Basis Set Superposition Error (BSSE).

Data Presentation for Reporting
Summarize your findings in the following format:

Parameter Value (Calc.) Unit Significance

Boltzmann Pop. (Eq) 92.4 %
Dominant conformer

(Steric control)

Boltzmann Pop. (Ax) 7.6 %
Minor conformer

(accessible)

N-Inversion Barrier 6.8 kcal/mol Rapid inversion at RT

pKa (Calc) 9.8 -

Moderately basic (vs.

Dicyclohexylamine

~11)

LogP 2.35 -

Lipophilicity (Blood-

Brain Barrier

permeation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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